molecular formula C23H27N3O B2627543 4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one CAS No. 845666-26-4

4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one

Cat. No. B2627543
CAS RN: 845666-26-4
M. Wt: 361.489
InChI Key: PAAPYGKQZOHGNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound has shown promising results in various studies, indicating its potential as a therapeutic agent for the treatment of various diseases.

Scientific Research Applications

Synthesis and Structural Analysis

  • A series of benzo[d]imidazol-yl derivatives, similar in structure to 4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one, were synthesized using a 1,3-dipolar cycloaddition reaction. The generated compounds, including spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives, were structurally confirmed via NMR spectroscopy, mass spectrometry, and single-crystal X-ray diffraction studies, showcasing their potential in complex molecular constructions (Poomathi et al., 2015).
  • In a similar vein, another study focused on the synthesis and structural elucidation of a compound with a related structure, employing NOESY, NMR, IR spectroscopy, and high-resolution mass-spectrometry to confirm the configurations at chiral centers, underlining the importance of detailed structural analysis in the synthesis of such complex molecules (Ciber et al., 2023).

Antimicrobial Applications

  • Derivatives of 2-Mercaptobenzimidazole, structurally similar to the compound , have been noted for their antimicrobial activities. A study synthesized new derivatives and assessed their structural properties and antimicrobial efficacy against various bacteria and fungi, indicating the potential biomedical applications of such compounds (Al-kazweeny et al., 2021).

Anticancer Research

  • A research study designed and synthesized bis-benzimidazole derivatives, analogous to 4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one, and evaluated their anticancer activities. The compounds showed notable anticancer activity, suggesting their potential as leads in anticancer drug development (Rashid, 2020).

Optoelectronic Applications

  • Benzimidazole derivatives have also been investigated for their potential applications in organic light-emitting devices. The study focused on synthesizing low-molecular-weight compounds and assessing their photophysical properties in solution and polymer films, demonstrating the versatility of such compounds in the field of material sciences (Dobrikov et al., 2011).

properties

IUPAC Name

4-[1-(2-methylbutyl)benzimidazol-2-yl]-1-(3-methylphenyl)pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H27N3O/c1-4-16(2)14-26-21-11-6-5-10-20(21)24-23(26)18-13-22(27)25(15-18)19-9-7-8-17(3)12-19/h5-12,16,18H,4,13-15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PAAPYGKQZOHGNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC(=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H27N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.